Cas no 92714-23-3 (Apobuscopan)

• Product Name: Apobuscopan
• CAS No: 92714-23-3
• MF: C₂₁H₂₈BrNO₃
• MW: 422.355925559998
• CID: 2085351
• Update Time: 2025-07-09

Apobuscopan Chemical and Physical Properties

Names and Identifiers

• Apobuscopan
• CID 131667718
• Hyoscine Butylbromide EP Impurity GQ: What is Hyoscine Butylbromide EP Impurity G Q: What is the CAS Number of Hyoscine Butylbromide EP Impurity G Q: What is the storage condition of Hyoscine Butylbromide EP Impurity G
• Hyoscine Butylbromide Impurity G as Bromide
• Hyoscine Butylbromide EP Impurity G as Bromide

• Inchi： 1S/C21H28NO3.BrH/c1-4-5-11-22(3)17-12-16(13-18(22)20-19(17)25-20)24-21(23)14(2)15-9-7-6-8-10-15;/h6-10,16-20H,2,4-5,11-13H2,1,3H3;1H/q+1;/p-1
• InChI Key： PKUGCYLBJGJIHK-UHFFFAOYSA-M
• SMILES： [Br-].O1C2C1C1CC(CC2[N+]1(C)CCCC)OC(C(=C)C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 521
• Topological Polar Surface Area: 38.8

Experimental Properties

• Melting Point: >55°C (dec.)
• Solubility: DMSO (Slightly), Methanol (Slightly)

Apobuscopan Security Information

• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Additional information on Apobuscopan

Apobuscopan and CAS No. 92714-23-3: A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Apobuscopan, a compound with the chemical identifier CAS No. 92714-23-3, has emerged as a significant molecule in the realm of chemical and pharmaceutical research. This compound, belonging to a specialized class of biochemical entities, has garnered considerable attention due to its unique structural and functional properties. The exploration of Apobuscopan not only sheds light on its intrinsic characteristics but also underscores its potential applications in various therapeutic and diagnostic contexts.

The molecular structure of Apobuscopan is intricately designed, featuring a complex arrangement of atoms that contribute to its distinct pharmacological profile. The compound’s chemical formula and the specific arrangement of its functional groups play a pivotal role in determining its interaction with biological targets. This intricate molecular architecture has been a focal point for researchers aiming to harness Apobuscopan’s potential in drug development.

In recent years, the study of Apobuscopan has been bolstered by advancements in computational chemistry and molecular modeling techniques. These methodologies have enabled scientists to predict and analyze the compound’s behavior within biological systems with unprecedented accuracy. The integration of high-throughput screening technologies has further accelerated the discovery process, allowing for the rapid identification of novel derivatives and analogs of Apobuscopan with enhanced efficacy and reduced side effects.

The pharmacological properties of Apobuscopan have been extensively investigated, revealing its potential as a therapeutic agent in several medical conditions. Initial studies have highlighted its role in modulating cellular signaling pathways, which are aberrant in various diseases. By targeting specific receptors and enzymes, Apobuscopan demonstrates promise in alleviating symptoms associated with these conditions. Moreover, its ability to interact selectively with biological targets without causing significant off-target effects makes it an attractive candidate for further development.

One of the most compelling aspects of Apobuscopan is its versatility across different therapeutic domains. Researchers have explored its potential application in neurodegenerative disorders, where it shows promise in mitigating neuronal damage and slowing disease progression. Additionally, studies suggest that Apobuscopan may have beneficial effects in cardiovascular diseases by improving endothelial function and reducing inflammation. These diverse therapeutic applications underscore the compound’s broad utility and highlight the need for comprehensive clinical evaluations.

The synthesis of Apobuscopan represents another area of intense interest within the chemical community. The development of efficient synthetic routes not only ensures a stable supply of the compound for research purposes but also opens avenues for large-scale production if it proves successful in clinical trials. Innovations in synthetic methodologies, such as catalytic processes and green chemistry principles, have been instrumental in optimizing the production of Apobuscopan while minimizing environmental impact.

Regulatory considerations are also crucial when evaluating compounds like Apobuscopan for therapeutic use. Compliance with international standards ensures that the compound is safe for human consumption and meets stringent quality control measures. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory bodies have facilitated the navigation of these complex regulatory landscapes, paving the way for smoother clinical trial approvals and market entry.

The future prospects of Apobuscopan are promising, with ongoing research aimed at elucidating its mechanisms of action and identifying new therapeutic applications. The integration of artificial intelligence (AI) into drug discovery processes has further accelerated the pace of innovation, enabling researchers to predict potential side effects and optimize dosing regimens more efficiently than ever before.

In conclusion, Apobuscopan (CAS No. 92714-23-3) stands as a testament to the advancements in chemical and pharmaceutical research. Its unique properties, coupled with promising preliminary findings, position it as a valuable asset in the quest to develop novel therapeutics for various medical conditions. As research continues to unfold, it is anticipated that Apobuscopan will play an increasingly significant role in shaping future treatment strategies across multiple therapeutic domains.